5-(Bromomethyl)-2-(2,2,2-trifluoroethoxy)pyridine
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Description
5-(Bromomethyl)-2-(2,2,2-trifluoroethoxy)pyridine, also known as BTFMP, is a compound that has gained significant attention in the scientific community due to its unique properties and potential applications. This compound is a pyridine derivative that contains a bromomethyl group and a trifluoroethoxy group. BTFMP has been studied extensively for its potential use in various fields, including medicinal chemistry, materials science, and organic synthesis.
Scientific Research Applications
Hybrid Catalysts in Medicinal Synthesis
Hybrid catalysts, including organocatalysts and metal catalysts, are crucial in synthesizing pyranopyrimidine scaffolds, which are key precursors for medicinal and pharmaceutical industries due to their broad synthetic applications and bioavailability. This highlights the importance of pyridine derivatives in developing lead molecules through catalytic applications (Parmar, Vala, & Patel, 2023).
Catalytic Vapor Phase Synthesis
Catalytic vapor phase synthesis of pyridine, using catalysts like HZSM-5, demonstrates the significance of structural and acidity properties in developing pyridine bases. This process emphasizes the role of pyridine derivatives in meeting the growing demand for such compounds (Reddy, Srinivasakannan, & Raghavan, 2012).
Medicinal and Chemosensing Applications
Pyridine derivatives exhibit a wide range of biological activities, including antifungal, antibacterial, and anticancer activities. They also serve as effective chemosensors for the detection of various species, demonstrating their versatility in both medicinal applications and analytical chemistry (Abu-Taweel et al., 2022).
Organometallic Chemistry
The study of hydridotris(pyrazolyl)borato complexes of Group 5 metals, including their synthesis and organometallic chemistry, illustrates the utility of pyridine and its derivatives in modeling interactions in metalloproteins and exploring organometallic chemistry (Etienne, 1996).
Agrochemicals Discovery
Pyridine-based compounds play a crucial role as agrochemicals, including fungicides and insecticides. The use of Intermediate Derivatization Methods in discovering novel lead compounds in agrochemical research underlines the importance of pyridine derivatives in enhancing the efficiency of agrochemical discovery (Guan et al., 2016).
properties
IUPAC Name |
5-(bromomethyl)-2-(2,2,2-trifluoroethoxy)pyridine |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H7BrF3NO/c9-3-6-1-2-7(13-4-6)14-5-8(10,11)12/h1-2,4H,3,5H2 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BNPIMUVHBBOWQL-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=NC=C1CBr)OCC(F)(F)F |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H7BrF3NO |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
270.05 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
5-(Bromomethyl)-2-(2,2,2-trifluoroethoxy)pyridine | |
CAS RN |
1373243-81-2 |
Source
|
Record name | 5-(bromomethyl)-2-(2,2,2-trifluoroethoxy)pyridine | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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